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Compound of Interest

Compound Name: texas red-X

Cat. No.: B8249836

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with fluorescent dyes like Texas Red-X. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient research environment. By adhering to these
procedural, step-by-step instructions, you can minimize risks and handle this valuable
compound with confidence.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Texas Red-X, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure.[1][2] The recommended PPE provides a barrier against
potential skin and eye irritation, as well as respiratory and ingestion hazards.[1]

Core PPE Requirements:

o Eye and Face Protection: At a minimum, wear chemical safety goggles with side shields.[1]
In situations where splashing is a risk, a full-face shield should be worn in addition to

goggles.[2]

o Hand Protection: Impervious gloves, such as nitrile gloves, are essential to prevent skin
contact.[1][2] Always inspect gloves for any signs of damage before use and dispose of them
properly after handling the compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8249836?utm_src=pdf-interest
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_diacetate_6_isothiocyanate.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_diacetate_6_isothiocyanate.pdf
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_diacetate_6_isothiocyanate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Body Protection: A lightweight protective lab coat must be worn at all times to protect your
skin and clothing.[1][2]

o Respiratory Protection: If you are working with the powdered form of Texas Red-X or if there
is a risk of generating aerosols, use a suitable respiratory equipment in an area with
adequate ventilation.[1]

Quantitative Data Summary

For quick reference, the following table summarizes the key spectral properties of Texas Red-
X.

Property Value
Excitation Wavelength (max) ~595 nm
Emission Wavelength (max) ~615 nm
Chemical Molecular .
CAS Number . Solubility Storage
Name Weight
Texas Red®-X, Freeze (<-15
succinimidyl 216972-99-5 816.94 g/mol DMSO °C), Protect from
ester light

Experimental Workflow: Handling and Disposal of
Texas Red-X

The following diagram outlines the standard procedure for safely handling and disposing of
Texas Red-X in a laboratory setting.
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Experimental Workflow: Texas Red-X Handling and Disposal
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Caption: A flowchart illustrating the key steps for safe handling and disposal of Texas Red-X.
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Procedural Guidance: Step-by-Step Protocols

Handling Procedure:

Preparation: Before handling Texas Red-X, ensure your designated workspace, preferably a
chemical fume hood, is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as detailed in the PPE
section.

Weighing: If using the solid form, carefully weigh the required amount inside the fume hood
to prevent the generation of dust.

Dissolving: When preparing a solution, slowly add the solvent to the solid to avoid splashing.
Texas Red-X is soluble in DMSO.

Spill Cleanup Procedure:

In the event of a small spill, follow these steps:

Alert Others: Immediately alert personnel in the vicinity.
Containment: If it is safe to do so, prevent the spill from spreading.

Cleanup: For solid spills, carefully take up the material mechanically, avoiding dust
generation, and place it in a designated, labeled container for disposal.[1] For liquid spills,
absorb the material with an inert absorbent and place it in the same type of container.

Decontamination: Clean the spill area thoroughly with an appropriate cleaning agent.

Dispose of Materials: All materials used for cleanup, including contaminated PPE, should be
disposed of as hazardous waste.

Disposal Plan:

All waste contaminated with Texas Red-X, including empty containers, used gloves, and other
disposable materials, must be considered hazardous waste.
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» Waste Collection: Collect all Texas Red-X waste in a clearly labeled, sealed, and appropriate
hazardous waste container.

» Disposal Compliance: Dispose of the hazardous waste in accordance with your institution's
environmental health and safety guidelines and local, state, and federal regulations.[3] Never
dispose of Texas Red-X down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Texas Red-X]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249836#personal-protective-equipment-for-
handling-texas-red-x]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8249836?utm_src=pdf-body
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b8249836?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/product/b8249836?utm_src=pdf-custom-synthesis
https://westliberty.edu/health-and-safety/files/2017/07/Texas-Red-X-succinimidyl-ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fluorescein_diacetate_6_isothiocyanate.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b8249836#personal-protective-equipment-for-handling-texas-red-x
https://www.benchchem.com/product/b8249836#personal-protective-equipment-for-handling-texas-red-x
https://www.benchchem.com/product/b8249836#personal-protective-equipment-for-handling-texas-red-x
https://www.benchchem.com/product/b8249836#personal-protective-equipment-for-handling-texas-red-x
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8249836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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